Cas no 85363-04-8 (N-Boc-2-aminoacetonitrile)

N-Boc-2-aminoacetonitrile structure
N-Boc-2-aminoacetonitrile structure
Product Name:N-Boc-2-aminoacetonitrile
CAS No:85363-04-8
MF:C7H12N2O2
MW:156.182381629944
MDL:MFCD00239390
CID:60869
PubChem ID:24868044
Update Time:2024-10-26

N-Boc-2-aminoacetonitrile Chemical and Physical Properties

Names and Identifiers

    • N-(tert-Butoxycarbonyl)-2-aminoacetonitrile
    • 2-(Boc-amino)acetonitrile
    • BOC-2-AMINOACETONITRILE (N-TERT-BUTOXYCARBONYL)-2-AMINOACETONITRILE)
    • N-Boc-2-aminoacetonitrile
    • tert-Butyl (cyanomethyl)carbamate
    • tert-butyl N-(cyanomethyl)carbamate
    • Carbamicacid, (cyanomethyl)-, 1,1-dimethylethyl ester (9CI)
    • (tert-Butoxycarbonylamino)acetonitrile
    • N-tert-Butoxycarbonylaminoacetonitrile
    • tert-Butyl cyanomethylcarbamate
    • N-Boc-aminoacetonitrile
    • Carbamic acid, (cyanomethyl)-, 1,1-dimethylethyl ester
    • SMZKPZXYDDZDJG-UHFFFAOYSA-N
    • Boc-Gly-Nitrile
    • zlchem 1061
    • (N-Boc-amino)acetonitrile
    • tert-Butyl cyanomethylcarbamate #
    • ZLD0527
    • N1N445
    • KM2316
    • (tert-butoxycarbonylamino)acetonitr
    • 1,1-Dimethylethyl N-(cyanomethyl)carbamate (ACI)
    • Carbamic acid, (cyanomethyl)-, 1,1-dimethylethyl ester (9CI)
    • MDL： MFCD00239390
    • Inchi： 1S/C7H12N2O2/c1-7(2,3)11-6(10)9-5-4-8/h5H2,1-3H3,(H,9,10)
    • InChI Key： SMZKPZXYDDZDJG-UHFFFAOYSA-N
    • SMILES： N#CCNC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 156.09000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 62.1
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1832 (rough estimate)
  • Melting Point: 53-57 °C (lit.)
  • Boiling Point: 186 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.4880 (estimate)
  • PSA: 62.12000
  • LogP: 1.42558
  • Solubility: Not determined

N-Boc-2-aminoacetonitrile Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H312-H332
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • Storage Condition：Store at room temperature
  • Risk Phrases：R20/21/22

N-Boc-2-aminoacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Boc-2-aminoacetonitrile Pricemore >>

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abcr
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N-Boc-2-aminoacetonitrile Production Method

Production Method 1

24424-99-5 24424-99-5
540-61-4 540-61-4
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  overnight, 60 °C
Reference
2-Substituted 4,5-dihydrothiazole-4-carboxylic acids are novel inhibitors of metallo-β-lactamases
Chen, Pinhong; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(19), 6229-6232

Production Method 2

24424-99-5 24424-99-5
6011-14-9 6011-14-9
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane
Reference
A convenient large scale synthesis of N-BOC-ethylenediamine
Ravikumar, Vasulinga T., Synthetic Communications, 1994, 24(12), 1767-72

Production Method 3

24424-99-5 24424-99-5
540-61-4 540-61-4
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  overnight, reflux
Reference
Fast and pH-Independent Elimination of trans-Cyclooctene by Using Aminoethyl-Functionalized Tetrazines
Sarris, Alexi J. C.; et al, Chemistry - A European Journal, 2018, 24(68), 18075-18081

Production Method 4

24424-99-5 24424-99-5
540-61-4 540-61-4
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water
Reference
Synthesis of Substituted Azabicycloalkanes
Kuenburg, Bernhard, 1991, , ,

Production Method 5

24608-52-4 24608-52-4
540-61-4 540-61-4
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ,  Water
Reference
2-Aminoacetonitrile
Tauber, Johannes; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-4

Production Method 6

1829-26-1 1829-26-1
7677-24-9 7677-24-9
85363-04-8 85363-04-8
Reaction Conditions
1.1 Solvents: Dichloromethane ;  5 min, rt
1.2 Catalysts: Trimethylsilyl triflate ;  < 5 min, rt; 30 min, rt
2.1 Reagents: Benzoic acid, cesium salt (1:1) Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Tetrahydrofuran ;  5 - 18 h, 25 - 34 °C
Reference
Room temperature decarboxylative cyanation of carboxylic acids using photoredox catalysis and cyanobenziodoxolones: a divergent mechanism compared to alkynylation
Le Vaillant, Franck; et al, Chemical Science, 2017, 8(3), 1790-1800

Production Method 7

4530-20-5 4530-20-5
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran
1.2 Reagents: Ammonia Solvents: Tetrahydrofuran ,  Water
2.1 Reagents: Triethylamine ,  Trifluoroacetic anhydride Solvents: Tetrahydrofuran
Reference
A convenient and general method for the preparation of tert-butoxycarbonylaminoalkanenitriles and their conversion to mono-tert-butoxycarbonylalkanediamines
Houssin, Raymond; et al, Synthesis, 1988, (3), 259-61

Production Method 8

24424-99-5 24424-99-5
540-61-4 540-61-4
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  16 h, 60 °C
Reference
Cooperative Metal-Coordination and Ion Pairing in Tripeptide Recognition
Wright, Aaron T.; et al, Organic Letters, 2004, 6(9), 1341-1344

Production Method 9

35150-09-5 35150-09-5
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Pyridine ,  Trifluoroacetic anhydride Solvents: Tetrahydrofuran ;  2 h, -10 °C
Reference
Synthesis of Boc-amino tetrazoles derived from α-amino acids
Sureshbabu, Vommina V.; et al, Synthetic Communications, 2009, 39(3), 395-406

Production Method 10

35150-09-5 35150-09-5
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Triethylamine ,  Trifluoroacetic anhydride Solvents: Tetrahydrofuran
Reference
A convenient and general method for the preparation of tert-butoxycarbonylaminoalkanenitriles and their conversion to mono-tert-butoxycarbonylalkanediamines
Houssin, Raymond; et al, Synthesis, 1988, (3), 259-61

Production Method 11

35150-09-5 35150-09-5
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Pyridine ,  Trifluoroacetic anhydride ;  30 min, rt
Reference
Primary amides as selective inhibitors of cathepsin K
Leger, Serge; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(15), 4328-4332

Production Method 12

590-17-0 590-17-0
51779-32-9 51779-32-9
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Bromine Solvents: Dimethylformamide
1.2 Reagents: Potassium carbonate
1.3 Reagents: Trifluoroacetic acid
Reference
The Aza-[2,3]-Wittig Sigmatropic Rearrangement of Acyclic Amines: Scope and Limitations of Silicon Assistance
Anderson, James C.; et al, Journal of Organic Chemistry, 2000, 65(26), 9152-9156

Production Method 13

172876-96-9 172876-96-9
4530-20-5 4530-20-5
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Benzoic acid, cesium salt (1:1) Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Tetrahydrofuran ;  5 - 18 h, 25 - 34 °C
Reference
Room temperature decarboxylative cyanation of carboxylic acids using photoredox catalysis and cyanobenziodoxolones: a divergent mechanism compared to alkynylation
Le Vaillant, Franck; et al, Chemical Science, 2017, 8(3), 1790-1800

Production Method 14

4530-20-5 4530-20-5
19158-51-1 19158-51-1
85363-04-8 85363-04-8
Reaction Conditions
1.1 Catalysts: Riboflavin, 2′,3′,4′,5′-tetraacetate Solvents: Acetonitrile ;  10 min, rt; 12 h, rt
1.2 Reagents: Triethylamine ,  Sodium hydroxide Solvents: Water ;  15 min, rt
1.3 Solvents: Ethyl acetate ;  15 min, rt
Reference
Decarboxylative Cyanation of Aliphatic Carboxylic Acids via Visible-Light Flavin Photocatalysis
Ramirez, Nieves P.; et al, Organic Letters, 2019, 21(5), 1368-1373

Production Method 15

4530-20-5 4530-20-5
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  -15 °C; 25 min, -15 °C
1.2 Reagents: Ammonia Solvents: Water ;  3 h, 0 °C
1.3 Reagents: Potassium bisulfate Solvents: Water ;  pH 2 - 3
2.1 Reagents: Trifluoroacetic anhydride Solvents: Pyridine ;  0 °C; 2.5 h, 0 °C
Reference
Design, synthesis and cytotoxic evaluation of a library of oxadiazole-containing hybrids
Camacho, Cristian M.; et al, RSC Advances, 2021, 11(47), 29741-29751

Production Method 16

4530-20-5 4530-20-5
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  20 min, -10 °C
1.2 Reagents: Ammonia Solvents: Water ;  4 h
2.1 Reagents: Pyridine ,  Trifluoroacetic anhydride Solvents: Tetrahydrofuran ;  2 h, -10 °C
Reference
Synthesis of Boc-amino tetrazoles derived from α-amino acids
Sureshbabu, Vommina V.; et al, Synthetic Communications, 2009, 39(3), 395-406

Production Method 17

131-62-4 131-62-4
85363-04-8 85363-04-8
Reaction Conditions
1.1 30 min, rt → reflux; rt; 30 min, rt → 0 °C
2.1 Solvents: Dichloromethane ;  5 min, rt
2.2 Catalysts: Trimethylsilyl triflate ;  < 5 min, rt; 30 min, rt
3.1 Reagents: Benzoic acid, cesium salt (1:1) Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Tetrahydrofuran ;  5 - 18 h, 25 - 34 °C
Reference
Room temperature decarboxylative cyanation of carboxylic acids using photoredox catalysis and cyanobenziodoxolones: a divergent mechanism compared to alkynylation
Le Vaillant, Franck; et al, Chemical Science, 2017, 8(3), 1790-1800

Production Method 18

24424-99-5 24424-99-5
56-40-6 56-40-6
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water
2.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran
2.2 Reagents: Ammonia Solvents: Tetrahydrofuran ,  Water
3.1 Reagents: Triethylamine ,  Trifluoroacetic anhydride Solvents: Tetrahydrofuran
Reference
A convenient and general method for the preparation of tert-butoxycarbonylaminoalkanenitriles and their conversion to mono-tert-butoxycarbonylalkanediamines
Houssin, Raymond; et al, Synthesis, 1988, (3), 259-61

Production Method 19

88-67-5 88-67-5
85363-04-8 85363-04-8
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Acetic acid ,  Water ;  4 h, reflux
2.1 30 min, rt → reflux; rt; 30 min, rt → 0 °C
3.1 Solvents: Dichloromethane ;  5 min, rt
3.2 Catalysts: Trimethylsilyl triflate ;  < 5 min, rt; 30 min, rt
4.1 Reagents: Benzoic acid, cesium salt (1:1) Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Tetrahydrofuran ;  5 - 18 h, 25 - 34 °C
Reference
Room temperature decarboxylative cyanation of carboxylic acids using photoredox catalysis and cyanobenziodoxolones: a divergent mechanism compared to alkynylation
Le Vaillant, Franck; et al, Chemical Science, 2017, 8(3), 1790-1800

N-Boc-2-aminoacetonitrile Raw materials

N-Boc-2-aminoacetonitrile Preparation Products

N-Boc-2-aminoacetonitrile Related Literature

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